Cas no 1346535-38-3 (ethyl 5-bromo-2-formylpyridine-3-carboxylate)

• Product Name: ethyl 5-bromo-2-formylpyridine-3-carboxylate
• CAS No: 1346535-38-3
• MF: C₉H₈BrNO₃
• MW: 258.07
• MDL: MFCD28578514
• CID: 5099695
• PubChem ID: 86674200
• Update Time: 2026-03-03

ethyl 5-bromo-2-formylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-formyl-nicotinic acid ethyl ester
• 3-Pyridinecarboxylic acid, 5-bromo-2-formyl-, ethyl ester
• ethyl 5-bromo-2-formylpyridine-3-carboxylate
• SCHEMBL14054179
• AS-79099
• Ethyl5-bromo-2-formylpyridine-3-carboxylate
• CS-0444740
• Ethyl 5-bromo-2-formylnicotinate
• SB21175
• KLOUURJBWJGNOF-UHFFFAOYSA-N
• 1346535-38-3
• D97050

• MDL： MFCD28578514
• Inchi： 1S/C9H8BrNO3/c1-2-14-9(13)7-3-6(10)4-11-8(7)5-12/h3-5H,2H2,1H3
• InChI Key： KLOUURJBWJGNOF-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=C(Br)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.3Ų

Additional information on ethyl 5-bromo-2-formylpyridine-3-carboxylate

Professional Introduction to Ethyl 5-bromo-2-formylpyridine-3-carboxylate (CAS No. 1346535-38-3)

Ethyl 5-bromo-2-formylpyridine-3-carboxylate (CAS No. 1346535-38-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its pyridine core structure modified with bromine and formyl functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of ethyl 5-bromo-2-formylpyridine-3-carboxylate consists of a pyridine ring substituted at the 5-position with a bromine atom and at the 2-position with a formyl group, while the 3-position is esterified with an ethyl group. This arrangement imparts reactivity that is highly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks prevalent in modern drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged due to their demonstrated efficacy in modulating biological pathways. Pyridine derivatives, in particular, have been extensively studied for their potential as pharmacophores in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The presence of both bromine and formyl groups in ethyl 5-bromo-2-formylpyridine-3-carboxylate provides multiple handles for further functionalization, enabling chemists to tailor the compound for specific therapeutic applications.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of small molecule inhibitors. For instance, researchers have leveraged its reactivity to develop inhibitors targeting enzymes such as kinases and proteases, which are often overexpressed or mutated in cancer cells. The formyl group can be readily converted into an aldehyde, which serves as a precursor for forming Schiff bases or imines—structures that are frequently incorporated into drug molecules to enhance binding affinity and selectivity.

The bromine atom at the 5-position of the pyridine ring offers another avenue for chemical modification. It can be displaced through nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of diverse substituents that can fine-tune the pharmacological properties of the resulting compounds. This versatility has made ethyl 5-bromo-2-formylpyridine-3-carboxylate a cornerstone in synthetic chemistry pipelines aimed at generating novel drug candidates.

Recent studies have highlighted the compound's role in developing antiviral agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to interact with viral proteins and enzymes. By modifying the pyridine core with functional groups like bromine and formyl groups, researchers can create molecules that disrupt viral replication cycles or inhibit viral entry into host cells. The ethyl ester group also provides a site for further derivatization, enabling the creation of prodrugs or analogs with improved pharmacokinetic profiles.

In addition to its applications in pharmaceuticals, ethyl 5-bromo-2-formylpyridine-3-carboxylate has found utility in materials science. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing organic semiconductors and conductive polymers. These materials are increasingly used in electronic devices such as organic light-emitting diodes (OLEDs), solar cells, and sensors. The compound's unique structural features contribute to its role as a key intermediate in developing advanced materials with tailored electronic properties.

The synthesis of ethyl 5-bromo-2-formylpyridine-3-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include bromination at the desired position on the pyridine ring followed by formylation and esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Ongoing research continues to explore new derivatives and applications of ethyl 5-bromo-2-formylpyridine-3-carboxylate. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel bioactive molecules derived from this scaffold. Collaborative efforts between academia and industry are fostering interdisciplinary approaches to harnessing its potential fully.

In conclusion, ethyl 5-bromo-2-formylpyridine-3-carboxylate (CAS No. 1346535-38-3) stands out as a versatile and indispensable intermediate in modern chemical synthesis. Its unique structural features and reactivity make it indispensable for developing pharmaceuticals, agrochemicals, and advanced materials. As research progresses, this compound will undoubtedly continue to play a pivotal role in innovation across multiple scientific disciplines.